Cas no 89506-39-8 (1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-)
89506-39-8 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
CAS No:89506-39-8
MF:C14H16O2
MW:216.275644302368
CID:598415
PubChem ID:13128858
Update Time:2025-04-19
1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
- 2-(2-oxopentyl)-2,3-dihydroinden-1-one
- DTXSID40520398
- 2-(2-Oxopentyl)-2,3-dihydro-1H-inden-1-one
- 89506-39-8
-
- Inchi: 1S/C14H16O2/c1-2-5-12(15)9-11-8-10-6-3-4-7-13(10)14(11)16/h3-4,6-7,11H,2,5,8-9H2,1H3
- InChI Key: ZGPDQVJBWCTDRQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2CC1CC(CCC)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.1Ų
1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
89506-39-8 (1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-) Related Products
- 83-33-0(2,3-dihydro-1H-inden-1-one)
- 24623-20-9(6-Methyl-1-indanone)
- 4600-82-2(5-Ethyl-2,3-dihydro-1H-inden-1-one)
- 16618-72-7(3-Phenyl-1-indanone)
- 4593-38-8(5-Methyl-1-indanone)
- 6072-57-7(3-Methyl-2,3-dihydro-1H-inden-1-one)
- 17496-14-9(2-methylindan-1-one)
- 24644-78-8(4-Methyl-2,3-dihydro-1H-inden-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 17216-08-9(2-Acetyl-3,4-dihydronaphthalen-1(2H)-one)
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